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Compound of Interest

Compound Name: c-Met-IN-19

Cat. No.: B15136428 Get Quote

Essential Safety and Handling Guide for c-Met-IN-19
This guide provides crucial safety and logistical information for the handling and disposal of c-
Met-IN-19, a potent c-Met inhibitor.[1] Researchers, scientists, and drug development

professionals should strictly adhere to these guidelines to ensure personal safety and the

proper management of this research compound. As a specific Safety Data Sheet (SDS) for c-
Met-IN-19 is not publicly available, this guidance is based on best practices for handling potent,

biologically active small molecule kinase inhibitors.[2][3][4]

Hazard Identification and Personal Protective Equipment
(PPE)
Given that a specific Safety Data Sheet (SDS) for c-Met-IN-19 is not publicly available,

researchers should handle this compound with the caution required for all chemicals of

unknown toxicity.[3] The following Personal Protective Equipment (PPE) and engineering

controls are mandatory.

Table 1: Personal Protective Equipment (PPE) Recommendations
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Activity Required PPE Specifications

Receiving and Unpacking
• Double Nitrile Gloves• Lab

Coat• Safety Glasses

• Chemotherapy-rated gloves

(ASTM D6978) are

recommended.• A disposable,

back-closing gown is

preferred.• ANSI Z87.1

certified.

Weighing and Aliquoting (Solid

Form)

• Double Nitrile Gloves•

Disposable Lab Gown• Safety

Goggles• Face Shield•

Respiratory Protection

• Change gloves immediately if

contaminated.• Back-closing

with knit cuffs.• Provide a full

seal around the eyes.•

Recommended in addition to

goggles.• A NIOSH-approved

N95 or higher respirator is

required to prevent inhalation

of fine particles.

Solution Preparation and

Handling

• Double Nitrile Gloves•

Disposable Lab Gown• Safety

Goggles

• Chemotherapy-rated gloves.•

Impermeable to liquids.•

Protect against splashes.

Waste Disposal

• Double Nitrile Gloves•

Disposable Lab Gown• Safety

Goggles

• Heavy-duty, chemical-

resistant gloves.

Operational Plan
A systematic approach is essential to minimize exposure and ensure the integrity of the

compound.

Receiving and Storage
Upon receipt, immediately inspect the container for any signs of damage or leakage. c-Met-IN-
19 should be stored under the conditions recommended by the supplier, which is typically at

-20°C for powdered forms and stock solutions to maintain stability. Store the compound in a

clearly labeled, designated, and secure location, separated from incompatible materials.
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Experimental Protocols
Weighing and Solution Preparation of Solid c-Met-IN-19:

All handling of solid c-Met-IN-19 and the preparation of its solutions must be conducted in a

certified chemical fume hood to prevent the inhalation of dust or aerosols.

Preparation: Before handling, ensure all necessary PPE is correctly donned. The designated

work area within the fume hood should be prepared with absorbent, disposable bench paper.

Equilibration: Allow the vial of c-Met-IN-19 powder to equilibrate to room temperature before

opening to prevent condensation.

Weighing: Use a precision balance inside the fume hood. Handle the solid compound with

care to avoid generating dust, using dedicated spatulas and weighing boats.

Solvent Addition: Slowly add the desired solvent (e.g., DMSO) to the vial containing the solid

c-Met-IN-19 to avoid splashing.

Dissolution: Securely cap the vial and vortex or sonicate as needed to ensure the compound

is completely dissolved.

Aliquoting: It is highly recommended to aliquot the stock solution into smaller, single-use

volumes to prevent repeated freeze-thaw cycles.

Labeling: Clearly label all vials with the compound name, concentration, solvent, date of

preparation, and appropriate hazard warnings.

Handling of c-Met-IN-19 Solutions:

Always handle solutions containing c-Met-IN-19 within a chemical fume hood. Avoid direct

contact with skin and eyes. Wash hands thoroughly after handling, even if gloves were worn.

Spill Management
In the event of a spill, evacuate the area of all personnel and ensure the area is well-ventilated.

Follow established laboratory procedures for chemical spills, using appropriate absorbent
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materials and cleaning agents. All materials used for spill cleanup should be disposed of as

hazardous chemical waste.

Disposal Plan
All waste materials contaminated with c-Met-IN-19 must be disposed of as hazardous chemical

waste.

Table 2: Disposal Procedures for c-Met-IN-19

Waste Type Disposal Procedure

Solid Waste

Includes empty vials, contaminated gloves,

pipette tips, and other disposable materials that

have come into contact with the compound.

Place these items in a designated, sealed, and

clearly labeled hazardous waste container.

Liquid Waste

Includes unused solutions of c-Met-IN-19 and

contaminated solvents. Collect in a designated,

sealed, and clearly labeled hazardous waste

container. Do not pour down the drain.

Sharps

Includes needles and syringes used for handling

c-Met-IN-19 solutions. Dispose of in a

designated sharps container that is clearly

labeled as hazardous chemical waste.

Workflow for Handling c-Met-IN-19
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Caption: Workflow for the safe handling of c-Met-IN-19.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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